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Compound Name: 2-Bromo-4-butanolide

Cat. No.: B017668 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the nucleophilic substitution

reactions of 2-Bromo-4-butanolide (also known as α-Bromo-γ-butyrolactone), a versatile

chemical intermediate. This document details its applications in organic synthesis, particularly

in the development of pharmaceutical and agrochemical compounds, and provides protocols

for its key reactions.

Introduction
2-Bromo-4-butanolide is a five-membered lactone ring with a bromine atom at the alpha-

carbon, rendering it highly susceptible to nucleophilic substitution.[1][2] This reactivity allows for

the introduction of a wide array of functional groups, making it an invaluable building block for

creating complex molecular architectures.[1][3] Its utility is particularly pronounced in the

synthesis of substituted dihydrofuranones and other heterocyclic structures, which are common

motifs in biologically active compounds.[3][4] The versatility and reactivity of 2-Bromo-4-
butanolide have established it as a cornerstone intermediate in the synthesis of

pharmaceuticals, pesticides, and other fine chemicals.[1][5]

Applications in Drug Discovery and Development
The γ-butyrolactone scaffold is a privileged structure in medicinal chemistry, with numerous

derivatives exhibiting a broad spectrum of pharmacological activities, including anti-

inflammatory, antimicrobial, and anticancer properties. 2-Bromo-4-butanolide serves as a key
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starting material for the synthesis of various biologically active molecules. For instance, it is a

building block for antitumor and nervous system drugs.[4] The nucleophilic substitution

reactions of 2-Bromo-4-butanolide are fundamental to the creation of libraries of substituted

butanolides for screening and lead optimization in drug discovery programs.

The general workflow for utilizing 2-Bromo-4-butanolide in the synthesis of potential drug

candidates involves the introduction of a diverse range of functional groups through

nucleophilic substitution, followed by biological screening and further structural modifications to

enhance potency and selectivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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